1-(2-fluorobenzyl)-3-[(4-methylpiperidino)sulfonyl]-2(1H)-pyridinone

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-3-(4-methylpiperidin-1-yl)sulfonylpyridin-2-one
• InChI: InChI=1S/C18H21FN2O3S/c1-14-8-11-21(12-9-14)25(23,24)17-7-4-10-20(18(17)22)13-15-5-2-3-6-16(15)19/h2-7,10,14H,8-9,11-13H2,1H3
• InChI Key: OEGATAPGKWTVMD-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)S(=O)(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3F
• Molecular Formula: C18H21FN2O3S
• Molecular Weight: 364.4 g/mol

Description

The compound “1-(2-fluorobenzyl)-3-[(4-methylpiperidino)sulfonyl]-2(1H)-pyridinone” is a chemical compound with a linear formula of C13H19FN2. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 222.31. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the current resources.

Scientific Research Applications

Environmental Persistence and Toxicity Studies

Research into the environmental persistence and toxicity of fluorinated compounds highlights the global concern over these substances' bioaccumulative properties and potential health effects. Studies have identified hundreds of new PFAS, analyzing their presence in natural waters, sediments, and organisms, and assessing the challenges of removing these compounds from drinking water and wastewater. The research emphasizes the need for understanding the environmental fate, removal mechanisms, and transformation of these compounds in natural and engineered systems (Xiao, 2017); (Liu & Mejia Avendaño, 2013).

Human Exposure and Health Risk Assessment

The assessment of human exposure to PFAS through various pathways, including dietary intake and drinking water, constitutes another significant area of research. Investigations focus on the bioaccumulation potential of PFAS in humans and wildlife, examining how these substances migrate through food webs and their implications for human health. The identification of sources of human contamination, whether direct or indirect, is a critical component of this research, aiming to understand the full scope of PFAS exposure and its health consequences (D’eon & Mabury, 2011).

Removal and Treatment Technologies

A significant portion of the research focuses on developing and evaluating technologies for the removal of PFAS from water and soil. This includes studying the adsorption behaviors of PFAS on various materials and the effectiveness of different treatment methods. Such research is pivotal for addressing the challenges posed by the persistence of PFAS in the environment and finding viable solutions for mitigating their impact (Gagliano et al., 2019).